Cas no 1778361-89-9 (Tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate)

• Product Name: Tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate
• CAS No: 1778361-89-9
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 6258022
• PubChem ID: 116687075
• Update Time: 2025-08-02

Tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate
• 1778361-89-9
• EN300-6510179

• Inchi： 1S/C13H21NO2S/c1-12(2,3)9-7-8(14)10(17-9)11(15)16-13(4,5)6/h7H,14H2,1-6H3
• InChI Key： IEDKTICUOXGUJZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=C(C=C1C(C)(C)C)N

Computed Properties

• Exact Mass: 255.12930009g/mol
• Monoisotopic Mass: 255.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate

Tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate: A Comprehensive Overview

Tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate, also known by its CAS number 1778361-89-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of thiophene derivatives, which are widely studied for their electronic properties and versatility in chemical synthesis. The molecule features a thiophene ring with substituents at positions 2, 3, and 5, including an amino group and two tert-butyl groups, making it a valuable compound for both academic research and industrial applications.

The structure of tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate is characterized by its thiophene ring system, which is a five-membered aromatic heterocycle containing one sulfur atom. The presence of the amino group at position 3 and the tert-butyl groups at positions 2 and 5 introduces steric hindrance and electronic effects that significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of thiophene derivatives, making them suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

One of the key areas of research involving tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate is its potential use as a building block in the synthesis of more complex organic molecules. The carboxylic acid ester functionality at position 2 allows for easy modification through various coupling reactions, enabling the creation of larger molecular frameworks with tailored properties. For instance, researchers have explored the use of this compound in the synthesis of conjugated polymers, which are essential components in modern electronic devices due to their excellent charge transport properties.

In addition to its role as a synthetic precursor, tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate has been investigated for its biological activity. The amino group at position 3 is particularly significant in this context, as it can participate in hydrogen bonding interactions with biomolecules, potentially leading to bioactive properties. Recent studies have focused on evaluating its cytotoxicity and antioxidant activity, which could pave the way for its application in pharmaceuticals or nutraceuticals.

The synthesis of tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate typically involves multi-step organic reactions, often starting from simpler thiophene derivatives. One common approach is the nucleophilic substitution reaction, where appropriate substituents are introduced onto the thiophene ring under controlled conditions. The use of protecting groups and selective deprotection strategies is crucial in ensuring high yields and maintaining the integrity of sensitive functional groups during the synthesis process.

From an environmental standpoint, the stability and biodegradability of tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate are important considerations. Research into its environmental fate has revealed that it exhibits moderate persistence under aerobic conditions, with degradation pathways involving oxidative cleavage of the thiophene ring. These findings are particularly relevant for industries involved in large-scale production or application of this compound, as they highlight the need for responsible handling and disposal practices.

In conclusion, tert-butyl 3-amino-5-tert-butylthiophene-2-carboxylate, CAS No. 1778361-89- strong>, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for both fundamental research and practical applications, particularly in areas such as organic electronics and drug discovery. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.